Cas no 85551-26-4 ((S)-N,N-dibutyl-5-oxopyrrolidine-2-carboxamide)

(S)-N,N-dibutyl-5-oxopyrrolidine-2-carboxamide structure
85551-26-4 structure
Product Name:(S)-N,N-dibutyl-5-oxopyrrolidine-2-carboxamide
CAS No:85551-26-4
MF:C13H24N2O2
MW:240.341863632202
CID:990638
PubChem ID:21116955
Update Time:2025-04-20

(S)-N,N-dibutyl-5-oxopyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • (S)-N,N-dibutyl-5-oxopyrrolidine-2-carboxamide
    • (2S)-N,N-dibutyl-5-oxopyrrolidine-2-carboxamide
    • EINECS 287-590-5
    • DTXSID50234737
    • SCHEMBL1977710
    • 85551-26-4
    • NS00038972
    • NDGMGZDZOXTYQZ-NSHDSACASA-N
    • Inchi: 1S/C13H24N2O2/c1-3-5-9-15(10-6-4-2)13(17)11-7-8-12(16)14-11/h11H,3-10H2,1-2H3,(H,14,16)/t11-/m0/s1
    • InChI Key: NDGMGZDZOXTYQZ-NSHDSACASA-N
    • SMILES: O=C([C@@H]1CCC(N1)=O)N(CCCC)CCCC

Computed Properties

  • Exact Mass: 240.18400
  • Monoisotopic Mass: 240.183778013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 49.4Ų

Experimental Properties

  • PSA: 49.41000
  • LogP: 2.02260
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